3'-O-Methylcatechin

• CAS No.: 60383-97-3
• Product Name: 3'-O-Methylcatechin
• Molecular Formula: C16H16O6
• Molecular Weight: 304.29 g/mol
• IUPAC Name: (2R,3S)-2-(4-hydroxy-3-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• Standard InChI: InChI=1S/C16H16O6/c1-21-15-4-8(2-3-11(15)18)16-13(20)7-10-12(19)5-9(17)6-14(10)22-16/h2-6,13,16-20H,7H2,1H3/t13-,16+/m0/s1
• Standard InChIKey: NJHJXXLBWQXMRO-XJKSGUPXSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)[C@@H]2[C@H](CC3=C(C=C(C=C3O2)O)O)O)O
• SMILES: COC1=C(C=CC(=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(CC3=C(C=C(C=C3O2)O)O)O)O
• Description: Catechin-3'-methyl ether belongs to the class of organic compounds known as catechins. Catechins are compounds containing a catechin moiety, which is a 3, 4-dihydro-2-chromene-3, 5. 7-tiol. Catechin-3'-methyl ether is considered to be a practically insoluble (in water) and relatively neutral molecule. Catechin-3'-methyl ether has been primarily detected in blood. Within the cell, catechin-3'-methyl ether is primarily located in the cytoplasm.; (+)-catechin-3'-methyl ether is a member of the class of catechins that is (+)-catechin in which the hydroxy group at position 3' has been replaced by a methoxy group. It is a metabolite of (+)-catechin, a major polyphenol found in several fruits and vegetables. It has a role as a plant metabolite. It is a catechin, a polyphenol and a monomethoxybenzene. It derives from a (+)-catechin.
• Synonyms: (2R,3S)-3,4-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-2H-1-benzopyran-3,5,7-triol; (2R-trans)-3,4-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-2H-1-benzopyran-3,5,7-triol; 3'-O-Methyl-(+)-catechin
• Reference: Heptinstall, S., et al., J. Cardiovas. Pharmacol., 47, S197 (2006)
• PubChem Compound: 14332899
• Last Modified: Nov 11 2021